Cas no 18385-87-0 (6-Bromo-2H-chromene)

• Product Name: 6-Bromo-2H-chromene
• CAS No: 18385-87-0
• MF: C₉H₇BrO
• MW: 211.055281877518
• MDL: MFCD10688514
• CID: 1011427
• PubChem ID: 10242241
• Update Time: 2025-06-26

6-Bromo-2H-chromene Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2H-chromene
• 2H-1-Benzopyran, 6-bromo-
• YTNWANXDKHOVBF-UHFFFAOYSA-N
• SY030377
• 6-bromochromene
• SCHEMBL1848748
• BS-50540
• Y12222
• 6-bromo-3-chromene
• DTXSID60437191
• 6-BROMO-2H-1-BENZOPYRAN
• CS-D0864
• MFCD10688514
• A904083
• AB56471
• 18385-87-0
• AKOS027256903
• DB-253507

• MDL： MFCD10688514
• Inchi： 1S/C9H7BrO/c10-8-3-4-9-7(6-8)2-1-5-11-9/h1-4,6H,5H2
• InChI Key： YTNWANXDKHOVBF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CCO2

Computed Properties

• Exact Mass: 209.96801
• Monoisotopic Mass: 209.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-Bromo-2H-chromene

6-Bromo-2H-chromene: A Comprehensive Overview

6-Bromo-2H-chromene, also known by its CAS number 18385-87-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the chromene family, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of a bromine atom at the sixth position of the chromene ring introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 6-Bromo-2H-chromene typically involves multi-step reactions, often starting from readily available starting materials such as phenolic compounds or aromatic aldehydes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These methods often utilize transition metal catalysts or enzymes to facilitate the formation of the chromene ring and subsequent bromination.

One of the most promising applications of 6-Bromo-2H-chromene lies in its potential as a precursor for drug development. Researchers have explored its role in designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, 6-Bromo-2H-chromene has found utility in materials science. Its aromatic structure and bromine substitution make it suitable for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Recent research has focused on optimizing its electronic properties to enhance device performance, leading to improved efficiency and stability in these applications.

The structural versatility of 6-Bromo-2H-chromene also makes it an attractive candidate for use in chemical sensors. By modifying the substituents on the chromene ring, researchers can tailor the molecule's sensing properties to detect specific analytes, such as heavy metal ions or volatile organic compounds. This has opened new avenues for environmental monitoring and food safety applications.

From an environmental standpoint, understanding the fate and transport of 6-Bromo-2H-chromene in natural systems is crucial. Recent studies have investigated its biodegradation pathways and toxicity profiles, providing insights into its potential ecological risks. These findings are essential for guiding safe handling practices and regulatory decisions.

In conclusion, 6-Bromo-2H-chromene, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods, material science, and pharmacology unfold, this compound is poised to play an increasingly important role in both academic and industrial settings. Its continued exploration will undoubtedly yield new discoveries that further expand its utility across multiple disciplines.